N'-{[2-(2-phenylethyl)benzoyl]oxy}-2-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-2-yl)methylidene]amino] 2-(2-phenylethyl)benzoate
• InChI: InChI=1S/C21H19N3O2/c22-20(19-12-6-7-15-23-19)24-26-21(25)18-11-5-4-10-17(18)14-13-16-8-2-1-3-9-16/h1-12,15H,13-14H2,(H2,22,24)
• InChI Key: WFACQCJAFXWYES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC2=CC=CC=C2C(=O)ON=C(C3=CC=CC=N3)N
• Isomeric SMILES: C1=CC=C(C=C1)CCC2=CC=CC=C2C(=O)O/N=C(/C3=CC=CC=N3)\N
• Molecular Formula: C21H19N3O2
• Molecular Weight: 345.4 g/mol

Description

N-{[2-(2-phenylethyl)benzoyl]oxy}-2-pyridinecarboximidamide, also known as PEPA, is a potent and selective agonist of the AMPA receptor, which is a subtype of glutamate receptor. AMPA receptors are involved in excitatory neurotransmission in the central nervous system and play a crucial role in learning and memory. PEPA has been widely used as a research tool to investigate the function and regulation of AMPA receptors.

Mechanism of Action

N'-{[2-(2-phenylethyl)benzoyl]oxy}-2-pyridinecarboximidamide acts as an agonist of the AMPA receptor by binding to the receptor's ligand-binding site and inducing a conformational change that leads to the opening of the ion channel. This results in the influx of sodium and calcium ions into the postsynaptic neuron, which depolarizes the membrane and triggers an action potential. The activation of AMPA receptors by N'-{[2-(2-phenylethyl)benzoyl]oxy}-2-pyridinecarboximidamide is rapid and short-lived, which is characteristic of fast excitatory neurotransmission.
Biochemical and Physiological Effects:
N'-{[2-(2-phenylethyl)benzoyl]oxy}-2-pyridinecarboximidamide has been shown to enhance AMPA receptor-mediated synaptic transmission and induce LTP in the hippocampus. LTP is a form of synaptic plasticity that is thought to underlie learning and memory. N'-{[2-(2-phenylethyl)benzoyl]oxy}-2-pyridinecarboximidamide has also been shown to increase the release of dopamine in the prefrontal cortex, a brain region involved in executive function and decision-making. This suggests that N'-{[2-(2-phenylethyl)benzoyl]oxy}-2-pyridinecarboximidamide may have potential therapeutic applications in the treatment of cognitive and psychiatric disorders.

Advantages and Limitations for Lab Experiments

N'-{[2-(2-phenylethyl)benzoyl]oxy}-2-pyridinecarboximidamide is a potent and selective agonist of the AMPA receptor, which makes it a valuable research tool for investigating the function and regulation of AMPA receptors. Its rapid and short-lived action allows for precise control of the timing and duration of AMPA receptor activation. However, the use of N'-{[2-(2-phenylethyl)benzoyl]oxy}-2-pyridinecarboximidamide in experiments requires careful consideration of the concentration, duration, and frequency of application, as excessive or prolonged activation of AMPA receptors can lead to excitotoxicity and cell death.

Future Directions

There are several future directions for the research on N'-{[2-(2-phenylethyl)benzoyl]oxy}-2-pyridinecarboximidamide and AMPA receptors. One direction is the development of more selective and potent AMPA receptor agonists and antagonists, which would allow for more precise manipulation of AMPA receptor function. Another direction is the investigation of the role of AMPA receptors in various neurological and psychiatric disorders, and the development of novel therapeutic strategies targeting AMPA receptors. Finally, the study of AMPA receptor function and regulation in different brain regions and cell types will provide a better understanding of the complex mechanisms underlying synaptic plasticity and cognitive function.

Synthesis Methods

N'-{[2-(2-phenylethyl)benzoyl]oxy}-2-pyridinecarboximidamide can be synthesized using a multi-step synthetic route. The first step is the synthesis of 2-(2-phenylethyl)benzoic acid, which is achieved by the reaction of benzylmagnesium chloride with 2-bromoacetophenone, followed by acid hydrolysis. The second step is the synthesis of 2-(2-phenylethyl)benzoyl chloride, which is obtained by the reaction of 2-(2-phenylethyl)benzoic acid with thionyl chloride. The final step is the reaction of 2-(2-phenylethyl)benzoyl chloride with 2-aminopyridine in the presence of a base to yield N'-{[2-(2-phenylethyl)benzoyl]oxy}-2-pyridinecarboximidamide.

Scientific Research Applications

N'-{[2-(2-phenylethyl)benzoyl]oxy}-2-pyridinecarboximidamide has been extensively used as a research tool to investigate the function and regulation of AMPA receptors. It has been shown to enhance AMPA receptor-mediated synaptic transmission and induce long-term potentiation (LTP) in the hippocampus, a brain region involved in learning and memory. N'-{[2-(2-phenylethyl)benzoyl]oxy}-2-pyridinecarboximidamide has also been used to study the role of AMPA receptors in various neurological and psychiatric disorders, such as epilepsy, stroke, anxiety, and depression.